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Compound of Interest

Compound Name: 2-Methyl-4-nitrobenzoic acid

Cat. No.: B129869

A Technical Safety Guide to 2-Methyl-4-nitrobenzoic
Acid

Introduction

2-Methyl-4-nitrobenzoic acid (CAS No. 1975-51-5) is a versatile chemical intermediate with
significant applications in the pharmaceutical, agrochemical, and materials science sectors.[1]
[2] It serves as a crucial building block in the synthesis of various compounds, including V2
receptor antagonists like tolvaptan, Raf kinase inhibitors for potential cancer treatment,
herbicides, and pigments.[1][3] Given its role in research and development, a thorough
understanding of its safety profile is paramount for researchers, scientists, and drug
development professionals. This guide provides an in-depth overview of its hazards, handling
procedures, and emergency responses, based on available Safety Data Sheet (SDS)
information.

Physicochemical and Identification Data

Quantitative data regarding the physical and chemical properties of 2-Methyl-4-nitrobenzoic
acid are summarized below. This information is essential for safe handling, storage, and use in
experimental settings.

Table 1: Chemical Identification
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Identifier Value
CAS Number 1975-51-5[1][2][4][5][6]
EC Number 217-828-5

Molecular Formula

CsH7NOa4[1][2][6]

Molecular Weight

181.15 g/mol [1][2]

Synonyms

4-Nitro-o-toluic acid, 2-methyl-4-nitrobenzic
acid[1][2][5]

Table 2: Physical Properties

Property

Value

Physical State

Solid, Powder[4][6]

Appearance Off-white to yellow crystalline powder[2]
Melting Point 150-154 °C[1][6], 151-156 °C[2], 150-155 °C[4]
. Soluble in DMSO and methanol[1]. Insoluble in
Solubility
water[7].
Purity / Assay = 97%, = 98%][5], = 99%2]

Hazard Identification and Classification

2-Methyl-4-nitrobenzoic acid is classified as hazardous under the Globally Harmonized

System (GHS).[5] The primary hazards are related to irritation and sensitization.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[4]

Acute Toxicity, Oral Category 4 ]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[5]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation[4][5][9]
) o H317: May cause an allergic
Skin Sensitization Category 1 _ _
skin reaction[4][8]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[4][5][9]

Note: Some sources also list H341 (Suspected of causing genetic defects), H351 (Suspected
of causing cancer), and H361 (Suspected of damaging fertility or the unborn child), though
these are less consistently reported.

The logical workflow for identifying and responding to these hazards is outlined below.
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Remove from contaminated area to fresh air.
Keep at rest in a comfortable position.
Inhalation | H335: May cause respiratory irritation > Other measures usually unnecessary.

Wash out immediately with fresh running water for at least 15 minutes.
Keep eyelids apart.
Seek medical attention without delay.

Eye Contact | H319: Causes serious eye irritation

H315: Causes skin irritation Remove contaminated clothing immediately.
H317: May cause allergic reaction Flush skin with running water and soap.
Seek medical attention if irritation persists.

Skin Contact

Rinse mouth with water.
Give a glass of water.
Contact a Poison Center or doctor.

Ingestion | H302: Harmful if swallowed

Exposure Route

First Aid Measures

Figure 1: Hazard ldentification and First Aid Response

Click to download full resolution via product page
Figure 1: Hazard ldentification and First Aid Response

Experimental Protocols

While specific toxicological or safety-related experimental protocols are not detailed in the
provided SDS, a representative synthesis protocol is available, illustrating a common scenario
where this chemical would be handled in a laboratory.

Synthesis of 2-Methyl-4-nitrobenzoic Acid from 4-Nitrophthalic Acid[3]
o Objective: To synthesize 2-methyl-4-nitrobenzoic acid via oxidative decarboxylation.

o Apparatus: 50 mL three-necked round-bottomed flask, magnetic stirrer, reflux condenser.
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¢ Reagents:

o

4-nitrophthalic acid (0.15 g, 1 mmol)

o N-hydroxyphthalimide (NHPI, 0.05 g, 0.3 mmol)

o 40% nitric acid (1.26 g, 8 mmol)

o Cobalt chloride hexahydrate (CoClz2:6H20, 7.1 mg, 0.03 mmol)

o Manganese acetate tetrahydrate (Mn(OAc)2:4Hz20, 7.1 mg, 0.03 mmol)
o Phase transfer catalyst (0.04 mmol)

o Ethyl acetate

o Anhydrous sodium sulfate

o Ethanol/water (3:1) for recrystallization

e Procedure:

o

Combine 4-nitrophthalic acid, NHPI, nitric acid, cobalt chloride, manganese acetate, and
the phase transfer catalyst in the flask.

o Heat the reaction mixture to reflux under atmospheric pressure for 12 hours.
o After completion, cool the mixture to room temperature.

o Wash the mixture with 10 mL of water.

o Extract the agueous phase with ethyl acetate (3 x 5 mL).

o Combine the organic phases and dry over anhydrous sodium sulfate.

o Remove the ethyl acetate by rotary evaporation.

o Recrystallize the crude product from an ethanol/water (3:1) mixture to yield the final
product.
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Safe Handling and Emergency Procedures

Proper handling, storage, and emergency preparedness are critical to mitigate the risks
associated with 2-Methyl-4-nitrobenzoic acid.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent personal contact.

Handling 2-Methyl-4-nitrobenzoic Acid

. . . . . . Dust Respirator (Type N95 or EN 149)
Protective Gloves Protective Clothing Eye Protection / Safety Glasses Face Protection / Faceshield (Required when dust is generated)

Required PPE

Figure 2: Personal Protective Equipment (PPE) Requirements

Click to download full resolution via product page

Figure 2: Personal Protective Equipment (PPE) Requirements

Handling and Storage

» Handling: Avoid all personal contact, including inhalation of dust.[4] Use only in a well-
ventilated area.[4] Do not eat, drink, or smoke when using this product.[4] Wash hands and
any exposed skin thoroughly after handling.[4][10]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5] Store
locked up.

» Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[5]

Accidental Release Measures (Spill Response)

A systematic approach is necessary to manage spills effectively and safely.
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Advise personnel in area
Alert Emergency Services

Control personal contact by
wearing required PPE

Prevent spillage from entering
drains or water courses

If Dry:
Use dry clean-up procedures
Avoid generating dust

'

Sweep up, shovel up, or vacuum
(use explosion-proof machines)

If Wet:
Vacuum/shovel up material

Cleanup Procedure

Place spilled material in a clean, dry,
sealable, labeled container for disposal

Wash area down with large amounts of water
and prevent runoff into drains

Decontaminate Equipment

Figure 3: Accidental Spill Response Workflow
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Figure 3: Accidental Spill Response Workflow
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Toxicological and Ecological Information

o Toxicology: The toxicological properties have not been fully investigated.[5] It is classified as
harmful if swallowed (Acute Toxicity, Oral, Category 4).[4][8] The material is not thought to
produce adverse health effects or irritation of the respiratory tract or skin based on animal
models, though good hygiene practice is still required.[4] However, skin contact may cause a
sensitization reaction in some individuals.[4]

o Ecotoxicity: Information on ecological effects is limited. It is advised that the substance
should not be released into the environment.[5]

Disposal Considerations

Dispose of contents and containers to an authorized hazardous or special waste collection
point in accordance with local, regional, and national regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Methyl-4-nitrobenzoic acid safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129869#2-methyl-4-nitrobenzoic-acid-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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